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Compound of Interest

Compound Name: O-Methylpallidine

Cat. No.: B131738

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available scientific information
on O-Methylpallidine (CAS No. 27510-33-4), a naturally occurring morphinandienone alkaloid.
Due to the limited availability of specific experimental data for this compound in publicly
accessible literature, this guide also incorporates general characteristics of the broader class of
morphinandienone and aporphine alkaloids to provide a contextual understanding of its
potential properties and biological activities.

Physicochemical Properties

O-Methylpallidine is a yellow powder with the molecular formula C20H23NO4 and a molecular
weight of 341.4 g/mol .[1][2] It is recommended to be stored at 2-8°C. While experimental data
on its melting point, boiling point, and specific solubility are not readily available, a summary of
its known and computed physicochemical properties is presented in Table 1.
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Property Value Source

CAS Number 27510-33-4 [1112]

Molecular Formula C20H23NO4 [1][2]

Molecular Weight 341.4 g/mol [11[2]

Appearance Yellow Powder Commercial Supplier

Storage Conditions 2-8°C Refrigerator

Commercial Supplier

(1S,9S)-4,5,13-trimethoxy-17-
methyl-17-

IUPAC Name azatetracyclo[7.5.3.01,1°.02,lhe  [2]
ptadeca-2,4,6,10,13-pentaen-
12-one

XLogP3-AA (Computed) 2.3 [2]

Hydrogen Bond Donor Count 2]

(Computed)

Hydrogen Bond Acceptor . 2]

Count (Computed)

Rotatable Bond Count
3 [2]

(Computed)

Topological Polar Surface Area

poiod 48 Az [2]

(Computed)

Experimental Protocols

Isolation and Purification of O-Methylpallidine from Sarcocapnos enneaphylla

The following protocol is based on the described isolation of O-Methylpallidine from its natural

source.

1. Extraction:
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» Air-dried and powdered plant material of Sarcocapnos enneaphylla is exhaustively extracted
with methanol at room temperature.
e The methanolic extract is concentrated under reduced pressure to yield a crude extract.

2. Acid-Base Extraction:

e The crude extract is acidified with a 5% hydrochloric acid solution.

e The acidic solution is washed with a nonpolar solvent such as diethyl ether to remove neutral
and acidic impurities.

e The aqueous layer is then basified with a 20% sodium hydroxide solution to a pH of
approximately 9-10.

e The basic solution is extracted with a chlorinated solvent like dichloromethane to partition the
alkaloids into the organic phase.

e The organic extracts are combined, dried over anhydrous sodium sulfate, and evaporated to
dryness.

3. Chromatographic Purification:

e The resulting crude alkaloid mixture is subjected to column chromatography on silica gel.

o A gradient elution system, starting with a nonpolar solvent and gradually increasing the
polarity with a more polar solvent (e.g., a dichloromethane-methanol gradient), is used to
separate the different alkaloid components.

o Fractions are collected and monitored by thin-layer chromatography (TLC).

o Fractions containing O-Methylpallidine are pooled and the solvent is evaporated to yield the
purified compound.

Pharmacological Properties and Potential Signaling
Pathways

Disclaimer: Specific experimental data on the pharmacological activity, mechanism of action,
and receptor binding profile of O-Methylpallidine are not currently available in the public
scientific literature. The following information is a general overview of the known activities of the
broader class of morphinandienone and aporphine alkaloids, to which O-Methylpallidine
belongs. This is intended to provide a hypothetical framework for potential research directions.

Morphinandienone and aporphine alkaloids are known to possess a wide range of biological
activities, with a significant focus on their interactions with the central nervous system.[1]
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Potential Areas of Pharmacological Interest:

» Neuropharmacological Activity: Many alkaloids in this class exhibit activity at various
neurotransmitter receptors, including dopamine and serotonin receptors. Their potential as
modulators of neurological pathways makes them of interest for investigating conditions such
as depression, anxiety, and epilepsy.[1]

» Anticancer Activity: Some aporphine alkaloids have demonstrated cytotoxic effects against
various cancer cell lines. The proposed mechanisms often involve the induction of apoptosis

and cell cycle arrest.

e Enzyme Inhibition: Certain alkaloids can act as inhibitors of key enzymes involved in cellular

signaling pathways.
Hypothetical Signaling Pathway Involvement:

Given the structural similarity of O-Methylpallidine to other neuroactive alkaloids, a
hypothetical area of investigation could be its interaction with dopaminergic signaling pathways.
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Caption: Hypothetical interaction of O-Methylpallidine with dopaminergic signaling.

Experimental Workflows

The following diagram illustrates a general workflow for the screening and characterization of a
novel natural product like O-Methylpallidine.
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Caption: General workflow for natural product drug discovery.
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Conclusion

O-Methylpallidine represents a natural product with potential for further investigation in the
field of neuropharmacology, based on its classification as a morphinandienone alkaloid.
However, there is a clear need for comprehensive experimental studies to elucidate its specific
physicochemical properties and biological activities. The information and hypothetical
frameworks provided in this guide are intended to serve as a foundation for future research
endeavors into this compound. Researchers are encouraged to perform detailed spectroscopic
analysis, solubility studies, and a broad range of in vitro and in vivo pharmacological assays to
fully characterize the properties and therapeutic potential of O-Methylpallidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b131738?utm_src=pdf-body
https://www.benchchem.com/product/b131738?utm_src=pdf-body
https://www.benchchem.com/product/b131738?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/CBA51033/27510-33-4-o-methylpallidine
https://pubchem.ncbi.nlm.nih.gov/compound/O-Methylpallidine
https://www.benchchem.com/product/b131738#o-methylpallidine-cas-number-27510-33-4-properties
https://www.benchchem.com/product/b131738#o-methylpallidine-cas-number-27510-33-4-properties
https://www.benchchem.com/product/b131738#o-methylpallidine-cas-number-27510-33-4-properties
https://www.benchchem.com/product/b131738#o-methylpallidine-cas-number-27510-33-4-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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